Cas no 1354970-55-0 (2-{3-(1R)-1-aminoethylphenyl}-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 2-{3-(1R)-1-aminoethylphenyl}-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 1354970-55-0
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• MDL: MFCD20233523
• CID: 5208446
• Update Time: 2025-07-17

2-{3-(1R)-1-aminoethylphenyl}-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-(1,1-dioxido-2-isothiazolidinyl)-α-methyl-, (αR)-
• (r)-2-(3-(1-Aminoethyl)phenyl)isothiazolidine 1,1-dioxide
• 2-{3-(1R)-1-aminoethylphenyl}-1lambda6,2-thiazolidine-1,1-dione

• MDL： MFCD20233523
• Inchi： 1S/C11H16N2O2S/c1-9(12)10-4-2-5-11(8-10)13-6-3-7-16(13,14)15/h2,4-5,8-9H,3,6-7,12H2,1H3/t9-/m1/s1
• InChI Key： VOLCEGNUCYAADY-SECBINFHSA-N
• SMILES： O=S1(CCCN1C1C=CC=C([C@H](N)C)C=1)=O

Additional information on 2-{3-(1R)-1-aminoethylphenyl}-1lambda6,2-thiazolidine-1,1-dione

Introduction to 2-{3-(1R)-1-aminoethylphenyl}-1λ6,2-thiazolidine-1,1-dione (CAS No. 1354970-55-0)

2-{3-(1R)-1-aminoethylphenyl}-1λ6,2-thiazolidine-1,1-dione, also known by its CAS number 1354970-55-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities, including anti-inflammatory, anti-diabetic, and neuroprotective properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic applications of this compound.

The chemical structure of 2-{3-(1R)-1-aminoethylphenyl}-1λ6,2-thiazolidine-1,1-dione is characterized by a thiazolidinedione core with a substituted phenyl group and an aminoethyl side chain. The presence of the chiral center at the 1-position of the aminoethyl group (denoted as (1R)) imparts enantiomeric specificity to the molecule. This structural feature is crucial for its biological activity and pharmacological properties. The thiazolidinedione scaffold is a well-known motif in drug discovery, particularly for its ability to modulate peroxisome proliferator-activated receptors (PPARs), which are key regulators of lipid metabolism and glucose homeostasis.

The synthesis of 2-{3-(1R)-1-aminoethylphenyl}-1λ6,2-thiazolidine-1,1-dione typically involves a multi-step process that includes the formation of the thiazolidinedione ring and the introduction of the substituted phenyl and aminoethyl groups. One common approach involves the reaction of a suitable thioamide with an α-halo ketone in the presence of a base to form the thiazolidinedione core. Subsequent functionalization steps can then introduce the desired substituents on the phenyl ring and aminoethyl side chain. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and potential clinical applications.

In terms of biological activities, 2-{3-(1R)-1-aminoethylphenyl}-1λ6,2-thiazolidine-1,1-dione has shown promising results in various preclinical studies. One of its notable properties is its anti-inflammatory activity. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 2-{3-(1R)-1-aminoethylphenyl}-1λ6,2-thiazolidine-1,1-dione has been investigated for its anti-diabetic effects. Research has shown that it can improve insulin sensitivity and reduce blood glucose levels in animal models of type 2 diabetes. The mechanism behind these effects is believed to involve activation of PPARγ receptors, which play a crucial role in regulating glucose metabolism in adipose tissue and muscle cells.

Beyond its anti-inflammatory and anti-diabetic properties, 2-{3-(1R)-1-aminoethylphenyl}-1λ6,2-thiazolidine-1,1-dione has also been explored for its neuroprotective potential. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through multiple mechanisms, including antioxidant activity and modulation of signaling pathways involved in neuronal survival.

The safety profile of 2-{3-(1R)-1-aminoethylphenyl}-1λ6,2-thiazolidine-1,1-dione is another important aspect to consider. Preclinical toxicity studies have generally shown that this compound is well-tolerated at therapeutic doses. However, as with any new drug candidate, further safety evaluations are necessary before it can be advanced to clinical trials. These evaluations typically include assessments of pharmacokinetics, metabolism, and potential adverse effects in various animal models.

In conclusion, 2-{3-(1R)-1-aminoethylphenyl}-1λ6,2-thiazolidine-1,1-dione (CAS No. 1354970-55-0) is a promising compound with a wide range of biological activities that make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Its unique chemical structure and multifaceted biological properties position it as a potential therapeutic agent for various diseases characterized by inflammation, metabolic dysregulation, and neurodegeneration. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for future clinical applications.